(R)-(+)-Mianserin
(R)-(+)-Mianserin
Brand Name:
Vulcanchem
CAS No.:
78684-63-6
VCID:
VC0106869
InChI:
InChI=1S/C18H20N2/c1-19-10-11-20-17-9-5-3-7-15(17)12-14-6-2-4-8-16(14)18(20)13-19/h2-9,18H,10-13H2,1H3/t18-/m0/s1
SMILES:
CN1CCN2C(C1)C3=CC=CC=C3CC4=CC=CC=C42
Molecular Formula:
C₁₈H₂₀N₂
Molecular Weight:
264.4 g/mol
(R)-(+)-Mianserin
CAS No.: 78684-63-6
Reference Standards
VCID: VC0106869
Molecular Formula: C₁₈H₂₀N₂
Molecular Weight: 264.4 g/mol
| CAS No. | 78684-63-6 |
|---|---|
| Product Name | (R)-(+)-Mianserin |
| Molecular Formula | C₁₈H₂₀N₂ |
| Molecular Weight | 264.4 g/mol |
| IUPAC Name | (7R)-5-methyl-2,5-diazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(19),8,10,12,15,17-hexaene |
| Standard InChI | InChI=1S/C18H20N2/c1-19-10-11-20-17-9-5-3-7-15(17)12-14-6-2-4-8-16(14)18(20)13-19/h2-9,18H,10-13H2,1H3/t18-/m0/s1 |
| Standard InChIKey | UEQUQVLFIPOEMF-SFHVURJKSA-N |
| Isomeric SMILES | CN1CCN2[C@@H](C1)C3=CC=CC=C3CC4=CC=CC=C42 |
| SMILES | CN1CCN2C(C1)C3=CC=CC=C3CC4=CC=CC=C42 |
| Canonical SMILES | CN1CCN2C(C1)C3=CC=CC=C3CC4=CC=CC=C42 |
| Synonyms | (R)-1,2,3,4,10,14b-Hexahydro-2-methyl-dibenzo[c,f]pyrazino[1,2-a]azepine; _x000B_(14bR)-1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepine;_x000B_(-)-(R)-Mianserin; (-)-Mianserin; (R)-Mianserin; R-(-)-Mianserin; |
| PubChem Compound | 154412 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume